molecular formula C31H27N5O3S B12012970 (5Z)-5-{[3-(4-isobutoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-(4-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one CAS No. 623935-06-8

(5Z)-5-{[3-(4-isobutoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-(4-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Cat. No.: B12012970
CAS No.: 623935-06-8
M. Wt: 549.6 g/mol
InChI Key: ZLOMPHPJABBPLW-PKAZHMFMSA-N
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Description

(5Z)-5-{[3-(4-isobutoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-(4-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one: is a chemical compound with the following properties:

This compound appears as white crystalline material.

Preparation Methods

Industrial Production: Unfortunately, information on large-scale industrial production methods for this compound is scarce. It is likely that research and development efforts are ongoing to optimize its synthesis for practical applications.

Chemical Reactions Analysis

Reactivity:

(5Z)-5-{[3-(4-isobutoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-(4-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one: may undergo various chemical reactions, including:

    Oxidation: Potential oxidation reactions involving the thiazole and pyrazole moieties.

    Reduction: Reduction of functional groups (e.g., carbonyl groups).

    Substitution: Substitution reactions at aromatic positions.

Common Reagents and Conditions: Specific reagents and conditions for these reactions are not well-documented. Researchers would need to explore suitable reagents based on the compound’s functional groups.

Major Products: The major products formed during these reactions would depend on the specific reaction pathway and conditions applied.

Scientific Research Applications

Chemistry:

Biology and Medicine:
  • No direct evidence of biological or medicinal applications exists for this specific compound. related compounds may have potential in drug discovery or imaging.
Industry:

Mechanism of Action

Unfortunately, the precise mechanism by which this compound exerts its effects remains unknown. Further research is needed to elucidate its molecular targets and pathways.

Properties

CAS No.

623935-06-8

Molecular Formula

C31H27N5O3S

Molecular Weight

549.6 g/mol

IUPAC Name

(5Z)-2-(4-methoxyphenyl)-5-[[3-[4-(2-methylpropoxy)phenyl]-1-phenylpyrazol-4-yl]methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one

InChI

InChI=1S/C31H27N5O3S/c1-20(2)19-39-26-15-9-21(10-16-26)28-23(18-35(33-28)24-7-5-4-6-8-24)17-27-30(37)36-31(40-27)32-29(34-36)22-11-13-25(38-3)14-12-22/h4-18,20H,19H2,1-3H3/b27-17-

InChI Key

ZLOMPHPJABBPLW-PKAZHMFMSA-N

Isomeric SMILES

CC(C)COC1=CC=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N4C(=NC(=N4)C5=CC=C(C=C5)OC)S3)C6=CC=CC=C6

Canonical SMILES

CC(C)COC1=CC=C(C=C1)C2=NN(C=C2C=C3C(=O)N4C(=NC(=N4)C5=CC=C(C=C5)OC)S3)C6=CC=CC=C6

Origin of Product

United States

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